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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzaldehyde

Cat. No.: B167295 Get Quote

An In-depth Technical Guide on 2-Chloro-5-nitrobenzaldehyde for Researchers, Scientists,

and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties and synthetic

applications of 2-Chloro-5-nitrobenzaldehyde, a key intermediate in the synthesis of

pharmaceuticals and other fine chemicals.

Physicochemical Properties
2-Chloro-5-nitrobenzaldehyde is a solid organic compound with the molecular formula

C₇H₄ClNO₃.[1] Its appearance is most commonly described as a yellow crystalline solid.[2]

However, variations in appearance, ranging from white to orange or even green powder, have

also been reported.

Data Summary
The quantitative physicochemical data for 2-Chloro-5-nitrobenzaldehyde are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄ClNO₃ [1][3]

Molecular Weight 185.56 g/mol [1][4]

Melting Point 75-77 °C [3][4][5]

78.0 to 81.0 °C

77.0 to 82.0 °C [6]

Appearance Yellow crystalline solid [2]

Clear slightly yellow [2]

White to Orange to Green

powder to crystal

Pale Yellow Crystal Powder [6]

CAS Number 6361-21-3 [1][2][3][4][5][6]

Experimental Protocols
Determination of Melting Point
The melting point of 2-Chloro-5-nitrobenzaldehyde is a critical parameter for its identification

and purity assessment. A standard laboratory procedure for its determination is outlined below.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Thermometer (calibrated)
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Procedure:

Sample Preparation: A small amount of the 2-Chloro-5-nitrobenzaldehyde sample is finely

ground using a mortar and pestle to ensure a uniform particle size.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a sample column of 2-3 mm in height is obtained.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus. The thermometer is positioned to ensure its bulb is at the same level as the

sample.

Heating and Observation: The apparatus is heated at a controlled rate. Initially, a rapid

heating rate can be used to approach the expected melting point. As the temperature nears

the anticipated melting range, the heating rate is reduced to approximately 1-2 °C per minute

to allow for thermal equilibrium.

Melting Point Range Determination: The temperature at which the first drop of liquid appears

is recorded as the beginning of the melting range. The temperature at which the entire

sample becomes a clear liquid is recorded as the end of the melting range.

Reporting: The observed melting point is reported as a range from the initial to the final

temperature.

Synthetic Applications and Workflow
2-Chloro-5-nitrobenzaldehyde is a versatile reagent in organic synthesis, primarily utilized as

a building block for more complex molecules.[2] It is a key starting material in the synthesis of

various pharmaceutical intermediates.[2][6] Its chemical reactivity is characterized by the

presence of the aldehyde, chloro, and nitro functional groups, which can undergo a variety of

chemical transformations. For instance, it is known to participate in condensation reactions.[5]

Below is a generalized workflow for a typical synthetic application of 2-Chloro-5-
nitrobenzaldehyde.
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Caption: Generalized synthetic workflow using 2-Chloro-5-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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